Cas no 16694-31-8 (Octadecanoic acid,5-oxo-)
Octadecanoic acid,5-oxo- structure
Product Name:Octadecanoic acid,5-oxo-
Octadecanoic acid,5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid,5-oxo-
- 5-ketostearic acid
- 5-Oxooctadecanoic acid
- 5-oxo-octadecanoic acid
- 5-Oxostearicacid
- AC1L39P9
- AC1Q5H9P
- Octadecanoic acid, 5-oxo-
- 5-Oxostearic acid
- CHEMBL5075974
- DTXSID70168207
- CHEBI:172110
- 5-keto stearic acid
- LMFA02000242
- 16694-31-8
-
- Inchi: 1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-14-17(19)15-13-16-18(20)21/h2-16H2,1H3,(H,20,21)
- InChI Key: UIROXHXJKJUFSV-UHFFFAOYSA-N
- SMILES: O=C(CCCC(=O)O)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 298.25092
- Monoisotopic Mass: 298.25079494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Octadecanoic acid,5-oxo- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
16694-31-8 (Octadecanoic acid,5-oxo-) Related Products
- 51568-18-4(Succinylacetone)
- 30828-09-2(4-Oxododecanedioic acid)
- 14112-98-2(7-Oxooctanoic acid)
- 1117-74-4(4-Oxohexanoic acid)
- 123-76-2(4-oxopentanoic acid)
- 3128-06-1(Glurate)
- 542-05-2(1,3-Acetonedicarboxylic acid)
- 3128-07-2(5-Acetylvaleric acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk